Cas no 2171213-24-2 (2-chloro-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid)

• Product Name: 2-chloro-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
• CAS No: 2171213-24-2
• MF: C₂₅H₂₁ClN₂O₅
• MW: 464.897645711899
• CID: 5791050
• PubChem ID: 165823430
• Update Time: 2025-06-09

2-chloro-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]benzoic acid
• EN300-1539011
• 2171213-24-2
• 2-chloro-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid

• Inchi： 1S/C25H21ClN2O5/c1-14(23(29)28-15-10-11-20(24(30)31)22(26)12-15)27-25(32)33-13-21-18-8-4-2-6-16(18)17-7-3-5-9-19(17)21/h2-12,14,21H,13H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t14-/m0/s1
• InChI Key： JONLVSHHPNUVOQ-AWEZNQCLSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)NC([C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 464.1138995g/mol
• Monoisotopic Mass: 464.1138995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-chloro-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid

Comprehensive Overview of 2-chloro-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid (CAS No. 2171213-24-2)

The compound 2-chloro-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid, identified by its CAS No. 2171213-24-2, is a specialized organic molecule widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for Fmoc-protected amino acids due to their critical role in producing high-purity peptides, a growing demand in drug development and biotechnology.

In recent years, the interest in peptide-based therapeutics has surged, driven by their high specificity and lower toxicity compared to traditional small-molecule drugs. This trend has elevated the importance of compounds like 2-chloro-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid, as they serve as building blocks for innovative treatments targeting diseases such as diabetes, cancer, and autoimmune disorders. Searches for peptide coupling reagents and Fmoc-chemistry have also increased, reflecting the compound's relevance in modern medicinal chemistry.

The chloro and benzoic acid moieties in this compound further enhance its reactivity, enabling precise modifications during synthesis. This characteristic is particularly appealing to researchers exploring structure-activity relationships (SAR) or designing peptide mimetics. Additionally, the compound's compatibility with automated peptide synthesizers aligns with the industry's shift toward high-throughput screening and AI-driven drug discovery, topics frequently queried in scientific databases.

From a technical perspective, the CAS No. 2171213-24-2 is often associated with inquiries about HPLC purification methods and mass spectrometry analysis, as purity is paramount in peptide synthesis. The compound's stability under standard laboratory conditions and its solubility in common organic solvents like DMF and DCM are also frequently discussed, making it a practical choice for diverse experimental setups.

Beyond its pharmaceutical applications, this compound has garnered attention in academic research and material science. For instance, its derivatives are explored for their potential in bioconjugation and nanoparticle functionalization, areas gaining traction due to advancements in targeted drug delivery systems. Such interdisciplinary relevance ensures that 2-chloro-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid remains a subject of ongoing investigation and innovation.

In summary, CAS No. 2171213-24-2 represents a cornerstone in peptide chemistry, bridging gaps between traditional synthesis and cutting-edge therapeutic design. Its versatility, coupled with the rising demand for precision medicine and biologics, underscores its significance in both industrial and academic spheres. As research continues to evolve, this compound will likely play a pivotal role in shaping the future of bioactive molecules and personalized therapies.